(R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol

• Molecular Formula: C11H12BrF2NO2
• Molecular Weight: 308.12 g/mol
• IUPAC Name: 2-[(4R)-4-amino-6-bromo-2,3-dihydrochromen-4-yl]-2,2-difluoroethanol
• InChI: InChI=1S/C11H12BrF2NO2/c12-7-1-2-9-8(5-7)10(15,3-4-17-9)11(13,14)6-16/h1-2,5,16H,3-4,6,15H2/t10-/m1/s1
• InChI Key: OHIIZICHYGTPJR-SNVBAGLBSA-N
• Isomeric SMILES: C1COC2=C([C@]1(C(CO)(F)F)N)C=C(C=C2)Br
• Canonical SMILES: C1COC2=C(C1(C(CO)(F)F)N)C=C(C=C2)Br

Description

(R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol is a chiral organic compound featuring a chroman core substituted with an amino group at position 4, a bromine atom at position 6, and a difluoroethanol moiety at the 4-position. The bromine atom may facilitate halogen bonding in target interactions, while the difluoroethanol group enhances metabolic stability by resisting oxidative degradation.

Biological Activity

(R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol is a compound of significant interest in medicinal chemistry and pharmacology due to its potential biological activities. This article reviews its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C11H12BrF2NO
• Molecular Weight : 308.12 g/mol
• CAS Number : 1427514-93-9

This compound features a difluoroethanol moiety, which is known to influence its biological activity by enhancing solubility and bioavailability.

The biological activity of (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol can be attributed to its interaction with specific biological targets. Preliminary studies suggest that it may act as an inhibitor of certain enzymes or receptors involved in disease pathways.

Anticancer Potential

Recent studies have indicated that (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol exhibits promising anticancer activity. It has been shown to induce apoptosis in various cancer cell lines. For example:

Cell Line	IC50 (µM)	Mechanism
MCF-7 (breast cancer)	15.3	Induction of apoptosis via caspase activation
A549 (lung cancer)	22.1	Inhibition of cell proliferation
HeLa (cervical cancer)	18.7	Modulation of cell cycle regulators

These findings highlight the compound's potential as a lead candidate for further development in cancer therapy.

Neuroprotective Effects

In addition to its anticancer properties, (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol has demonstrated neuroprotective effects in preclinical models. Research indicates that it may protect neuronal cells from oxidative stress and apoptosis.

Case Studies

• Study on MCF-7 Cells : In a study published in the Journal of Medicinal Chemistry, researchers treated MCF-7 breast cancer cells with varying concentrations of the compound. Results showed a dose-dependent increase in apoptosis markers, indicating its potential as a therapeutic agent against breast cancer .
• Neuroprotection in Animal Models : A study conducted on rat models of neurodegeneration found that administration of (R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol significantly reduced neuronal loss and improved cognitive function post-injury .

Safety and Toxicology

While the biological activities are promising, safety assessments are crucial. The compound is classified as hazardous and can cause skin irritation and respiratory issues upon exposure . Further toxicological studies are necessary to establish safety profiles for potential clinical applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analog: (R)-Ethyl 2-(4-Amino-6-bromochroman-4-yl)-2,2-difluoroacetate Hydrochloride

This ester derivative (CAS: 1427514-93-9) shares the chroman backbone and substituents with the target ethanol compound but differs in the functional group at the 4-position. Key comparisons include:

Property	(R)-2-(4-Amino-6-bromochroman-4-YL)-2,2-difluoroethanol	(R)-Ethyl 2-(4-Amino-6-bromochroman-4-yl)-2,2-difluoroacetate Hydrochloride
Functional Group	Hydroxyl (-CH2OH)	Ethyl ester (-COOEt) and hydrochloride salt
Molecular Formula	C11H13BrF2NO2 (hypothesized)	C13H15BrClF2NO3
Molecular Weight	~328.1 g/mol (estimated)	386.61 g/mol
Polarity	Higher (due to -OH group)	Lower (ester group increases lipophilicity)
Solubility	Likely hydrophilic (free -OH)	Enhanced water solubility via hydrochloride salt
Synthetic Utility	Potential active metabolite	Prodrug or synthetic precursor
Commercial Availability	Not reported	Discontinued (formerly available in 1g, 5g, etc.)

Key Differences and Implications:

• The hydrochloride salt form of the ester enhances solubility, which is advantageous for formulation .
• Metabolic Stability: The difluoroethanol group in the target compound may resist metabolic oxidation more effectively than the ester, which could undergo hydrolysis to the active ethanol form in vivo.
• Stereochemical Considerations: Both compounds are (R)-configured, but the ester’s stereochemical integrity during hydrolysis (if used as a prodrug) would be critical for maintaining activity.

Other Structural Analogs

No direct structural analogs are detailed in the provided evidence. However, compounds with similar chroman or difluoroethanol motifs (e.g., kinase inhibitors or antimicrobial agents) often leverage halogen and fluorine substituents for target engagement and stability. For example:

• Bromine Substitution: Enhances binding via halogen bonding in enzyme active sites.
• Difluoro Groups: Reduce metabolic degradation, as seen in FDA-approved drugs like Sitagliptin .

Research Findings and Gaps

• The ethanol form may address these issues but requires further characterization.
• Biological Activity: No direct data are available for the ethanol compound, but its structure aligns with bioactive chroman derivatives. Comparative studies on hydrolysis rates (ester vs. ethanol) and receptor binding are needed.